Cas no 276861-60-0 (4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene)

• Product Name: 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene
• CAS No: 276861-60-0
• MF: C₉H₈ClF₃O
• MW: 224.607432365417
• MDL: MFCD18398603
• CID: 4981927
• PubChem ID: 17964197
• Update Time: 2025-06-13

4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-(trifluoromethyl)benzyl chloride
• 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene

• MDL： MFCD18398603
• Inchi： 1S/C9H8ClF3O/c1-14-8-4-6(5-10)2-3-7(8)9(11,12)13/h2-4H,5H2,1H3
• InChI Key： OMOBDLDRCGEQCY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(F)(F)F)=C(C=1)OC

Computed Properties

• Exact Mass: 224.0215771g/mol
• Monoisotopic Mass: 224.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene

Comprehensive Overview of 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene (CAS No. 276861-60-0)

4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene (CAS No. 276861-60-0) is a specialized aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including a chloromethyl group, a methoxy substituent, and a trifluoromethyl moiety, make it a valuable intermediate in synthetic chemistry. Researchers and industries frequently search for this compound under variations like "4-chloromethyl-2-methoxybenzotrifluoride" or "benzene derivatives with trifluoromethyl groups," reflecting its diverse applications.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced bioavailability and metabolic stability in drug design. This aligns with the growing interest in "fluorine in medicinal chemistry" and "building blocks for drug discovery," as evidenced by trending searches in scientific databases. The chloromethyl group in this compound further enables facile functionalization, making it a hotspot for derivatization studies.

From an industrial perspective, 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene is often discussed alongside "high-value chemical intermediates" and "custom synthesis solutions." Its role in producing advanced materials, such as liquid crystals or specialty polymers, has also garnered attention. SEO analytics reveal related queries like "synthesis of trifluoromethyl aromatic compounds" and "methoxybenzene derivatives applications," underscoring its multidisciplinary relevance.

Environmental and regulatory considerations are another focal point. While the compound itself is not classified as hazardous under major frameworks, its handling requires adherence to standard laboratory safety protocols. Discussions around "green chemistry alternatives for halogenated compounds" often reference derivatives of this molecule, highlighting the industry's shift toward sustainable practices.

Analytical characterization of CAS No. 276861-60-0 typically involves techniques like NMR, HPLC, and mass spectrometry. Researchers frequently seek "spectral data for chloromethyl benzene derivatives" or "purity standards for fluorinated intermediates," emphasizing the need for precise quality control in its applications.

In summary, 4-(chloromethyl)-2-methoxy-1-(trifluoromethyl)benzene bridges multiple domains—from drug development to material science. Its versatility and the rising demand for fluorine-containing compounds position it as a critical asset in modern chemical innovation. Future research may explore its potential in "catalysis" or "bioorthogonal chemistry," further expanding its utility.